2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[2-[(4-chlorophenyl)sulfonylamino]-1,3-thiazol-4-yl]-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C19H18ClN3O3S2/c1-12-7-13(2)9-15(8-12)21-18(24)10-16-11-27-19(22-16)23-28(25,26)17-5-3-14(20)4-6-17/h3-9,11H,10H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: CQKYIKOREQWHBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CC2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)Cl)C
• Molecular Formula: C19H18ClN3O3S2
• Molecular Weight: 436.0 g/mol

Description

2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(3,5-dimethylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as "compound X" and has been studied extensively for its mechanism of action and biochemical and physiological effects.

Scientific Research Applications

Structure-Activity Relationships

Sulfonamide derivatives, similar to the specified compound, have been studied extensively for their structure-activity relationships, especially in the context of inhibiting specific enzymes or receptors in vitro and in vivo. For instance, derivatives have been evaluated for their potential as inhibitors of phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR), which play crucial roles in cell growth, proliferation, and survival. Modifications to the heterocyclic rings in these molecules aim to improve metabolic stability and bioavailability (Stec et al., 2011).

Anticancer Activity

Certain sulfonamide derivatives have been synthesized and screened for their cytotoxic activities against various cancer cell lines, demonstrating the potential for the development of new anticancer agents. For example, compounds with benzothiazole, pyrazole, and thiadiazole moieties have shown potent activity against breast and colon cancer cell lines, highlighting the therapeutic potential of these molecules (Ghorab et al., 2015).

Anticonvulsant Agents

Research into sulfonamide derivatives incorporating a thiazole moiety has also explored their use as anticonvulsant agents. Some of these compounds have shown protection against convulsions induced by picrotoxin, indicating their potential application in treating seizure disorders (Farag et al., 2012).

Microbial Studies

The antimicrobial properties of sulfonamide derivatives, including those with a thiazole ring, have been assessed against a variety of bacterial and fungal strains. These studies aim to develop new antimicrobial agents to combat resistant pathogens, with some derivatives showing promising results in inhibiting the growth of gram-negative and gram-positive bacteria (Darwish et al., 2014).